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Compound of Interest

Compound Name: R1-11

Cat. No.: B12367100

This document provides essential safety and logistical information for the proper disposal of
R1-11, also known as Trichlorofluoromethane (CFC-11). The following procedures are
designed to ensure the safety of laboratory personnel and compliance with environmental
regulations. Adherence to these guidelines is critical for researchers, scientists, and drug
development professionals handling this substance.

Safety and Handling Precautions

R1-11 is a colorless, volatile liquid with a faint, sweetish odor.[1][2] While non-flammable, it
poses health hazards through inhalation and can displace oxygen, leading to asphyxiation in
confined spaces.[1][2] High-level exposure may cause central nervous system depression,
dizziness, and cardiac arrhythmia.[1][2] Direct contact with the liquid can cause skin and eye
irritation or frostbite.[2][3]

Personal Protective Equipment (PPE) required when handling R1-11:
o Safety glasses or goggles

e Impervious gloves

o Laboratory coat or coveralls

« In situations with potential for significant vapor exposure, a NIOSH-approved respirator may
be necessary.
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Quantitative Data Summary

For safe handling and disposal, it is crucial to be aware of the exposure limits and other key
quantitative data for R1-11.

Parameter Value Reference

Occupational Exposure Limit

(OEL) 1000 ppm (8-hour TWA) [3]
Boiling Point 23.6°C (74.5°F) [2]
Vapor Pressure High [1]
Ozone Depletion Potential 10 4]

(ODP)

Disposal Protocol

The disposal of R1-11 must be conducted in accordance with federal, state, and local
regulations due to its ozone-depleting nature.[2] It is illegal to release R1-11 into the
atmosphere.[3]

Step 1: Containerization and Labeling

o Select an Appropriate Waste Container: Use a designated, leak-proof, and properly sealed
container compatible with R1-11. The original container is often the best option if it is in good
condition.

o Label the Container: Clearly label the waste container as "Hazardous Waste - R1-11
(Trichlorofluoromethane)". The label should also include the accumulation start date and the
hazard characteristics (e.g., "Compressed Gas," "Contains Gas Under Pressure").

Step 2: Segregation and Storage

o Segregate from Incompatible Materials: Store the R1-11 waste container away from
incompatible materials, particularly reactive metals such as sodium, potassium, and barium,
with which it can react violently.[3]
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o Store in a Designated Area: Keep the waste container in a cool, dry, and well-ventilated area
designated for hazardous waste storage.[2][3] The storage area should be away from direct
sunlight and heat sources to prevent pressurization of the container.[2]

Step 3: Arrange for Professional Disposal

o Contact a Licensed Waste Disposal Facility: Arrange for the collection and disposal of the
R1-11 waste through a licensed and approved hazardous waste disposal company. These
companies are equipped to handle and process or reclaim refrigerants in an environmentally
responsible manner.

o Do Not Attempt to Treat or Dispose of On-Site: Laboratory personnel should not attempt to
neutralize or dispose of R1-11 through conventional laboratory waste streams (e.g., sink
disposal, incineration). Disposal must be handled by qualified professionals.

Experimental Workflow for R1-11 Disposal

The following diagram illustrates the procedural flow for the proper disposal of R1-11 from a
laboratory setting.
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Caption: Workflow for the safe disposal of R1-11.

Signaling Pathway of R1-11 Health Hazards
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The following diagram illustrates the logical progression of health hazards associated with R1-
11 exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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